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Compound of Interest

Compound Name: Nicotinic acid, hydrazide

Cat. No.: B126097 Get Quote

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

the handling of Nicotinic acid, hydrazide, including detailed personal protective equipment

(PPE) requirements, operational protocols, and disposal plans. Adherence to these guidelines

is critical to mitigate risks and ensure the well-being of all laboratory personnel.

Hazard Identification and Personal Protective
Equipment
Nicotinic acid, hydrazide is a chemical that requires careful handling due to its potential

health hazards. It is known to cause skin, eye, and respiratory tract irritation.[1][2][3]

Furthermore, it is considered a questionable carcinogen.[1] Therefore, the use of appropriate

personal protective equipment is mandatory to prevent exposure.

Recommended Personal Protective Equipment (PPE):
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PPE Category Specification Standard Compliance

Eye and Face Protection

Tightly fitting safety goggles or

chemical safety goggles with

side-shields.

OSHA 29 CFR 1910.133 or

European Standard EN166.[1]

[2][3]

Skin Protection

Chemical-impermeable gloves

and appropriate protective

clothing to prevent skin

exposure. Fire/flame resistant

and impervious clothing is

recommended.[1][2]

Gloves must meet ASTM

standard D6978.[4]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is necessary if

exposure limits are exceeded,

if irritation is experienced, or

when workplace conditions

warrant its use. A full-face

respirator should be used in

such cases.[1][2][3]

Respiratory protection program

must meet OSHA's 29 CFR

1910.134 and ANSI Z88.2

requirements.[1]

General Body Protection

Wear appropriate protective

clothing to prevent skin

exposure.

Hazard Summary:

Hazard Type Description

Acute Health Effects

Causes serious eye irritation, skin irritation, and

may cause respiratory irritation.[2][3][5] May be

harmful if swallowed.[6]

Chronic Health Effects Questionable carcinogen.[1]
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Proper handling and storage procedures are crucial to minimize the risk of exposure and

accidents.

Handling Procedures:

Ventilation: Always use Nicotinic acid, hydrazide in a well-ventilated area or outdoors.[2][3]

Facilities should be equipped with an eyewash station and a safety shower.[1]

Hygiene: Wash hands and any exposed skin thoroughly after handling.[1][3] Do not eat,

drink, or smoke when using this product.[7]

Clothing: Remove contaminated clothing and wash it before reuse.[1][2]

Dust Control: Minimize dust generation and accumulation.[1] Avoid breathing dust, fumes,

gas, mist, vapors, or spray.[2][3]

Contact Avoidance: Avoid contact with eyes, skin, and clothing.[1]

Storage Procedures:

Store in a tightly closed container.[1][2]

Keep in a dry, cool, and well-ventilated place.[1][3]

Store locked up.[2]

Incompatible materials include strong oxidizing agents, strong acids, and strong bases.[7]

Emergency and Disposal Plans
In the event of an emergency, immediate and appropriate action is critical.

First-Aid Measures:
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Exposure Route First-Aid Procedure

Inhalation

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing. If not

breathing, give artificial respiration. Get medical

help if you feel unwell.[1][2]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes. Remove

contaminated clothing. If skin irritation occurs,

get medical advice.[1][2][5]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes. If

eye irritation persists, get medical advice.[1][2]

[5]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Call a POISON CENTER

or doctor/physician if you feel unwell.[1][6]

Spill and Leak Procedures:

In case of a spill, immediately implement the following steps while wearing the appropriate

PPE:

Evacuate: Evacuate personnel to a safe area.[2]

Ventilate: Ensure adequate ventilation.[1][2]

Contain: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical enter

drains.[2]

Clean-up: Sweep up the spilled material, avoiding dust formation, and place it into a suitable,

closed container for disposal.[1][8]

Chemical Spill Response Workflow
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Chemical Spill Response Workflow for Nicotinic Acid, Hydrazide

Chemical Spill Occurs

Evacuate Immediate Area

Immediate Action

Don Appropriate PPE
(Gloves, Gown, Respirator, Goggles)

Ensure Adequate Ventilation

Contain the Spill
(Prevent spreading)

Clean Up Spill
(Sweep solid material)

Place in Labeled Waste Container

Decontaminate Area and Equipment

Report the Incident

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill of Nicotinic acid, hydrazide.
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Disposal:

Waste material must be disposed of in accordance with all applicable federal, state, and local

environmental regulations.[8] It is recommended to offer surplus and non-recyclable solutions

to a licensed disposal company.[8] The material may be dissolved or mixed with a combustible

solvent and burned in a chemical incinerator equipped with an afterburner and scrubber.[8]

Uncleaned containers should be handled as the product itself.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.chemicalbook.com/msds/nicotinic-acid-hydrazide.pdf
https://www.chemicalbook.com/msds/nicotinic-acid-hydrazide.pdf
https://www.chemicalbook.com/msds/nicotinic-acid-hydrazide.pdf
https://www.chemicalbook.com/msds/nicotinic-acid-hydrazide.pdf
https://www.benchchem.com/product/b126097?utm_src=pdf-custom-synthesis
https://pim-resources.coleparmer.com/sds/84271.pdf
https://www.echemi.com/sds/nicotinicacidhydrazide-pid_Seven44260.html
https://www.fishersci.com/store/msds?partNumber=AC148201000&countryCode=US&language=en
https://publications.ashp.org/previewpdf/book/9781585285747/ch008.xml?pdfJsInlineViewToken=178664383&inlineView=true
https://sdsmanager.com/sigurnosno-tehnicki-list/tci-europe-n-v-nicotinic-acid-hydrazide-hr/
https://pallavchemicals.com/msds/1569404820ISO%20NICOTINIC%20ACID%20HYDRAZIDE.pdf
https://www.fishersci.com/store/msds?partNumber=AC122600050&productDescription=ISONICOTINIC+ACID+HYDRAZIDE+5G&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/nicotinic-acid-hydrazide.pdf
https://www.benchchem.com/product/b126097#personal-protective-equipment-for-handling-nicotinic-acid-hydrazide
https://www.benchchem.com/product/b126097#personal-protective-equipment-for-handling-nicotinic-acid-hydrazide
https://www.benchchem.com/product/b126097#personal-protective-equipment-for-handling-nicotinic-acid-hydrazide
https://www.benchchem.com/product/b126097#personal-protective-equipment-for-handling-nicotinic-acid-hydrazide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126097?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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